Cas no 121955-20-2 (Octadecane, 1-azido-)

1-Azido-octadecane is a long-chain aliphatic compound featuring an azido functional group at the terminal position. This molecule is particularly useful in click chemistry applications, where its azide moiety enables efficient copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. The extended hydrocarbon chain (C18) provides hydrophobic properties, making it suitable for surface modifications, lipid membrane studies, and polymer functionalization. Its stability under ambient conditions and compatibility with organic solvents enhance its utility in synthetic and materials chemistry. The compound’s well-defined structure and reactivity profile make it a valuable intermediate for bioconjugation, nanomaterials, and advanced polymeric systems. Proper handling is advised due to the potential explosivity of azido groups at elevated temperatures or under mechanical stress.
Octadecane, 1-azido- structure
Octadecane, 1-azido- structure
Product Name:Octadecane, 1-azido-
CAS No:121955-20-2
MF:C18H37N3
MW:295.506484746933
MDL:MFCD32665906
CID:1213396
PubChem ID:12263224
Update Time:2025-10-28

Octadecane, 1-azido- Chemical and Physical Properties

Names and Identifiers

    • Octadecane, 1-azido-
    • 1-azidooctadecane
    • Octadecyl azide
    • stearyl azide
    • SCHEMBL13494519
    • DTXSID40483015
    • MFCD32665906
    • 121955-20-2
    • MDL: MFCD32665906
    • Inchi: 1S/C18H37N3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20-21-19/h2-18H2,1H3
    • InChI Key: CSCFHHDGJVUZFZ-UHFFFAOYSA-N
    • SMILES: N(CCCCCCCCCCCCCCCCCC)=[N+]=[N-]

Computed Properties

  • Exact Mass: 295.29901
  • Monoisotopic Mass: 295.298748193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 17
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 14.4Ų

Experimental Properties

  • PSA: 48.76

Octadecane, 1-azido- Pricemore >>

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(CAS:121955-20-2)Octadecane, 1-azido-
Order Number:A1166053
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Quantity:500mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:26
Price ($):254.0
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Additional information on Octadecane, 1-azido-

Recent Advances in the Application of 121955-20-2 and Octadecane, 1-azido- in Chemical Biology and Pharmaceutical Research

The compound 121955-20-2 and the chemical product Octadecane, 1-azido- have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are being explored for their potential applications in drug development, bioconjugation, and material science. This research brief aims to provide an overview of the latest findings related to these compounds, highlighting their unique properties and potential uses.

Recent studies have demonstrated that 121955-20-2 exhibits promising biological activity, particularly in the modulation of specific enzymatic pathways. Researchers have identified its potential as a scaffold for the development of novel therapeutics targeting metabolic disorders. The compound's unique chemical structure allows for selective interactions with key biological targets, making it a valuable candidate for further investigation.

Octadecane, 1-azido-, on the other hand, has been primarily utilized in bioconjugation techniques. Its azido functional group enables efficient click chemistry reactions, facilitating the attachment of various biomolecules to surfaces or other compounds. This property has been leveraged in the development of targeted drug delivery systems and diagnostic tools. Recent advancements have optimized the synthesis and purification processes for Octadecane, 1-azido-, enhancing its applicability in high-throughput screening and combinatorial chemistry.

One of the most notable applications of these compounds is in the field of cancer research. Preliminary studies have shown that derivatives of 121955-20-2 exhibit cytotoxic effects on certain cancer cell lines, while maintaining low toxicity towards healthy cells. This selectivity is attributed to the compound's ability to interfere with cancer-specific metabolic pathways. Concurrently, Octadecane, 1-azido- has been employed in the development of antibody-drug conjugates (ADCs), where its reactive azido group allows for precise coupling of cytotoxic agents to targeting antibodies.

In material science, researchers have explored the use of Octadecane, 1-azido- as a building block for functionalized surfaces. Its long hydrocarbon chain provides hydrophobic properties, while the azido group offers a versatile handle for further modifications. This dual functionality has been exploited in the creation of biosensors and biointerfaces with tailored properties. Similarly, 121955-20-2 has shown potential in the design of molecular probes for studying protein-protein interactions, owing to its specific binding characteristics.

The synthesis and characterization of these compounds have also seen significant improvements. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to ensure the purity and structural integrity of 121955-20-2 and Octadecane, 1-azido-. These analytical methods have been complemented by computational modeling approaches, which provide insights into the compounds' conformational dynamics and interaction profiles.

Despite these advancements, challenges remain in the large-scale production and clinical translation of these compounds. Issues such as stability, solubility, and bioavailability need to be addressed to fully realize their therapeutic potential. Ongoing research is focused on developing novel formulations and delivery systems to overcome these limitations. Additionally, the exploration of structure-activity relationships (SAR) is expected to yield more potent and selective derivatives of both compounds.

In conclusion, 121955-20-2 and Octadecane, 1-azido- represent promising tools in chemical biology and pharmaceutical research. Their diverse applications span from drug discovery to material science, highlighting their versatility. As research progresses, these compounds are likely to play increasingly important roles in the development of next-generation therapeutics and diagnostic tools. Future studies should focus on optimizing their properties and expanding their applications to address unmet medical needs.

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Amadis Chemical Company Limited
(CAS:121955-20-2)Octadecane, 1-azido-
A1166053
Purity:99%
Quantity:500mg
Price ($):254.0
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